Cas no 12129-77-0 (Cobalt,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-)

• Product Name: Cobalt,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-
• CAS No: 12129-77-0
• MF: C₁₂H₁₅CoO₂
• MW: 250.17950463295
• CID: 236332
• PubChem ID: 11986652
• Update Time: 2025-04-19

Cobalt,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Cobalt,dicarbonyl[(1,2,3,4,5-h)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]-
• (η5-pentamethylcyclopentadienyl)dicarbonylcobalt(I)
• (h5-Pentamethylcyclopentadienyl)cobaltdicarbonyl
• (Pentamethylcyclopentadienyl)cobalt dicarbonyl
• 1,3-Cyclopentadiene, 1,2,3,4,5-pentamethyl-,cobalt complex
• Cobalt,dicarbonyl(pentamethyl-p-cyclopentadienyl)- (8CI)
• Dicarbonyl(h5-pentamethylcyclopentadienyl)cobalt
• Dicarbonyl(pentamethylcyclopentadienyl)cobalt
• Dicarbonyl(pentamethyl-p-cyclopentadienyl)cobalt
• Cobalt, dicarbonyl-.eta.<5>-pentamethylcyclopentadienyl-
• ZTQMADKFSBPOKJ-UHFFFAOYSA-N
• 12129-77-0
• Cobalt, dicarbonyl-.eta.5-pentamethylcyclopentadienyl-
• Cobalt, dicarbonyl-eta5-pentamethylcyclopentadienyl-

• Inchi： 1S/C10H15.2CO.Co/c1-6-7(2)9(4)10(5)8(6)3;2*1-2;/h1-5H3;;;/q-1;;;
• InChI Key： APVRMOVRVPUAKN-UHFFFAOYSA-N
• SMILES： [Co].[O+]#[C-].[O+]#[C-].[C-]1(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 255.0796
• Monoisotopic Mass: 250.040398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 39.8